Cas no 1803652-95-0 (Methyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1803652-95-0
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 4798641
• Update Time: 2025-05-24

Methyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H12F3N3O3/c1-18-8(17)2-5-6(3-14)9(15)16-4-7(5)19-10(11,12)13/h4H,2-3,14H2,1H3,(H2,15,16)
• InChI Key： NVCYVILXASRVQD-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(CN)=C1CC(=O)OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 0.9
• Topological Polar Surface Area: 101

Additional information on Methyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-acetate

Methyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1803652-95-0): A Comprehensive Overview

Methyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-acetate, identified by its CAS number 1803652-95-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including amino, methoxy, and acetic acid moieties, makes it a versatile intermediate for various synthetic pathways.

The< strong>pyridine core of this molecule is a key pharmacophore that is widely recognized for its role in drug design. Pyridine derivatives have been extensively studied for their biological activity, with many exhibiting potent effects on enzymes and receptors. In particular, the substitution patterns on the pyridine ring, such as those present in Methyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-acetate, can significantly influence its pharmacokinetic and pharmacodynamic properties.

Recent advancements in medicinal chemistry have highlighted the importance of< strong>trifluoromethoxy groups in enhancing the bioavailability and metabolic stability of drug candidates. The incorporation of this group into the molecular framework of Methyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-acetate may contribute to its suitability as a precursor for next-generation pharmaceuticals. Studies have shown that trifluoromethoxy-substituted compounds often exhibit improved binding affinity to biological targets, making them attractive for drug development.

The< strong>aminomethyl moiety in Methyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-acetate also plays a crucial role in its chemical reactivity. Aminomethyl groups are known to participate in various coupling reactions, including amide and urea bond formations, which are fundamental in constructing complex organic molecules. This property makes the compound a valuable building block for synthesizing more elaborate structures with potential therapeutic applications.

In the realm of drug discovery, the< strong>methyl ester group at the acetate position provides an additional layer of functionality that can be modified post-synthetically. Ester groups are often used as protecting groups or as points of intervention for further derivatization. This flexibility allows chemists to tailor the properties of Methyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-acetate to meet specific requirements for different biological assays and drug formulations.

The synthesis of Methyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. Recent research has focused on developing efficient synthetic routes that minimize side reactions and improve scalability. Advances in catalytic methods and green chemistry principles have contributed to more sustainable production processes for such complex molecules.

The biological activity of Methyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-acetate has been explored in various preclinical studies. These investigations have revealed potential interactions with multiple targets, including enzymes and receptors involved in inflammatory pathways. The compound's ability to modulate these pathways suggests its utility in developing treatments for conditions such as cancer, autoimmune diseases, and infectious disorders.

One of the most promising areas of research involving Methyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-acetate is its application in oncology. Pyridine derivatives have shown significant promise as anticancer agents due to their ability to inhibit key enzymes involved in cell proliferation and survival. The combination of different functional groups in this compound may enhance its efficacy against various types of cancer by simultaneously targeting multiple pathways.

In conclusion, Methyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1803652-95-0) is a multifaceted compound with substantial potential in pharmaceutical research and development. Its unique structural features, including the< strong>pyridine,< strong>trifluoromethoxy,< strong>aminomethyl, and< strong>methyl ester groups, make it a valuable intermediate for synthesizing novel therapeutic agents. Ongoing studies continue to uncover new applications for this compound, reinforcing its importance in the ongoing quest to develop innovative treatments for human diseases.